Cas no 593-95-3 (carbonyl dibromide)

carbonyl dibromide structure
carbonyl dibromide structure
Product Name:carbonyl dibromide
CAS No:593-95-3
MF:CBr2O
MW:187.818099021912
CID:1614781
PubChem ID:79057
Update Time:2025-04-21

carbonyl dibromide Chemical and Physical Properties

Names and Identifiers

    • carbonyl dibromide
    • Carbonic dibromide
    • Bromoformic acid bromide
    • SCHEMBL122037
    • DTXSID20208041
    • Carbonyl bromide
    • bromoketone
    • Bromophosgene
    • 593-95-3
    • bromo-ketone
    • CARBON OXYBROMIDE (COBR2)
    • MOIPGXQKZSZOQX-UHFFFAOYSA-N
    • UNII-MNU12QTS1I
    • MNU12QTS1I
    • DIBROMOCARBONYL
    • Q4115352
    • bromo ketone
    • Inchi: 1S/CBr2O/c2-1(3)4
    • InChI Key: MOIPGXQKZSZOQX-UHFFFAOYSA-N
    • SMILES: BrC(=O)Br

Computed Properties

  • Exact Mass: 185.8315
  • Monoisotopic Mass: 185.83159g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 29
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 2.500
  • Boiling Point: 64.5°C
  • Refractive Index: 1.5610 (estimate)
  • PSA: 17.07
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